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Compound of Interest

Compound Name: Derrone

Cat. No.: B126300

Get Quote

Disclaimer: The term "Derrone" is ambiguous and may refer to at least two distinct chemical

entities: the natural isoflavonoid "Derrone" and the pharmaceutical antiarrhythmic drug

"Dronedarone." This guide provides preliminary information on both compounds to facilitate

clarification of the intended subject. A comprehensive and accurate report can be furnished

upon specification of the desired molecule.

This technical whitepaper serves as a resource for researchers, scientists, and drug

development professionals, offering a detailed overview of the current understanding of

Derrone's therapeutic potential. The content herein is based on preclinical and clinical findings

and is intended to provide a foundation for further investigation and development.

Introduction
Derrone (Isoflavonoid)
Derrone is a naturally occurring isoflavonoid found in plants such as Bolusanthus speciosus

and Maackia amurensis.[1] Isoflavonoids are a class of polyphenolic compounds that have

garnered significant interest for their potential health benefits. Preliminary research suggests

that Derrone possesses anticancer and anti-inflammatory properties, making it a candidate for

further therapeutic development.
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Dronedarone (Antiarrhythmic Agent)
Dronedarone is a benzofuran derivative and a non-iodinated analog of amiodarone, developed

to reduce the risk of cardiovascular hospitalization in patients with atrial fibrillation or atrial

flutter.[2][3] It exhibits multichannel blocking activity, affecting sodium, potassium, and calcium

channels, and also has antiadrenergic effects.[2][4]

Quantitative Data Summary
The following tables summarize key quantitative data from preclinical and clinical studies.

Table 1: In Vitro Efficacy of Derrone (Isoflavonoid)
Cell Line Assay Type IC50 Value Reference

A549 (Lung

Carcinoma)
Cell Viability Assay

Data not explicitly

quantified in provided

abstracts. Further

search required.

[5]

Various Cancer Cells Cell Growth Inhibition Not specified [5]

Table 2: Pharmacokinetic Parameters of Dronedarone
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Parameter Species Dose Value Reference

Bioavailability Human
400 mg (with

food)
~15% [2]

Bioavailability Rat 5-40 mg/kg (oral) ~16% [6]

Time to Steady

State
Human

400 mg twice

daily
7 days [2]

Steady-State

Plasma Conc.
Human

400 mg twice

daily
84-167 ng/mL [2]

Terminal Half-

Life
Human Not specified 24 hours [2]

Metabolism Human Not specified

Significant first-

pass metabolism

(CYP3A4

substrate)

[2]

Signaling Pathways and Mechanisms of Action
Derrone (Isoflavonoid)
Derrone has been shown to induce autophagic cell death in A549 lung cancer cells.[5] This

process is mediated through the induction of reactive oxygen species (ROS) and sustained

phosphorylation of the extracellular signal-regulated kinase (ERK).[5] Additionally, Derrone has

been identified as an inhibitor of the TGF-β type 1 receptor kinase (TβRI), which in turn inhibits

the Smad signaling pathway, suggesting a potential role in mitigating pulmonary fibrosis.[7]
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Preparation

Treatment

MTT Assay

Analysis

Culture A549 Cells

Seed cells in 96-well plates

Treat with Derrone
(various concentrations)

Add MTT solution

Incubate (4 hours)

Dissolve formazan in DMSO

Read absorbance (570 nm)

Calculate % viability

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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